Cas no 885466-46-6 (Benzenemethanamine,4-(4-pyrimidinyl)-)

• Product Name: Benzenemethanamine,4-(4-pyrimidinyl)-
• CAS No: 885466-46-6
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 711915
• PubChem ID: 28815273
• Update Time: 2025-04-19

Benzenemethanamine,4-(4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(4-pyrimidinyl)-
• (4-pyrimidin-4-ylphenyl)methanamine
• Benzenemethanamine, 4-(4-pyrimidinyl)- (9CI)
• DTXSID30651685
• 885466-46-6
• 1-[4-(Pyrimidin-4-yl)phenyl]methanamine
• SCHEMBL24791663
• (4-(Pyrimidin-4-yl)phenyl)methanamine

• Inchi： 1S/C11H11N3/c12-7-9-1-3-10(4-2-9)11-5-6-13-8-14-11/h1-6,8H,7,12H2
• InChI Key： JZGQBVBIWJNQQL-UHFFFAOYSA-N
• SMILES： NCC1C=CC(C2C=CN=CN=2)=CC=1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8Ų